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CID 2856841 CID 2856841
Brand Name: Vulcanchem
CAS No.: 312621-61-7
VCID: VC0447075
InChI: InChI=1S/C29H27ClN2O2/c1-29(2)17-23-27(25(33)18-29)28(20-12-14-21(30)15-13-20)32(24-11-7-6-10-22(24)31-23)26(34)16-19-8-4-3-5-9-19/h3-15,28,31H,16-18H2,1-2H3
SMILES: CC1(CC2=C(C(N(C3=CC=CC=C3N2)C(=O)CC4=CC=CC=C4)C5=CC=C(C=C5)Cl)C(=O)C1)C
Molecular Formula: C29H27ClN2O2
Molecular Weight: 471g/mol

CID 2856841

CAS No.: 312621-61-7

Main Products

VCID: VC0447075

Molecular Formula: C29H27ClN2O2

Molecular Weight: 471g/mol

CID 2856841 - 312621-61-7

CAS No. 312621-61-7
Product Name CID 2856841
Molecular Formula C29H27ClN2O2
Molecular Weight 471g/mol
IUPAC Name 6-(4-chlorophenyl)-9,9-dimethyl-5-(2-phenylacetyl)-6,8,10,11-tetrahydrobenzo[b][1,4]benzodiazepin-7-one
Standard InChI InChI=1S/C29H27ClN2O2/c1-29(2)17-23-27(25(33)18-29)28(20-12-14-21(30)15-13-20)32(24-11-7-6-10-22(24)31-23)26(34)16-19-8-4-3-5-9-19/h3-15,28,31H,16-18H2,1-2H3
Standard InChIKey OIVHRCSQXFRAKW-UHFFFAOYSA-N
SMILES CC1(CC2=C(C(N(C3=CC=CC=C3N2)C(=O)CC4=CC=CC=C4)C5=CC=C(C=C5)Cl)C(=O)C1)C
Canonical SMILES CC1(CC2=C(C(N(C3=CC=CC=C3N2)C(=O)CC4=CC=CC=C4)C5=CC=C(C=C5)Cl)C(=O)C1)C
PubChem Compound 2856841
Last Modified Nov 11 2021
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